
Dimethyl Diglycolate-d4: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl diglycolate-d4

Cat. No.: B041925 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl diglycolate-d4 is the deuterium-labeled form of dimethyl diglycolate (also known as

dimethyl 2,2'-oxydiacetate). As a stable isotope-labeled compound, it serves as an invaluable

tool in analytical chemistry, particularly in mass spectrometry-based quantitative studies. Its

primary application is as an internal standard for the accurate and precise measurement of its

non-labeled counterpart, dimethyl diglycolate, and potentially other related analytes in complex

biological and environmental matrices.

The significance of quantifying diglycolic acid esters stems from the toxicity of their parent

compound, diglycolic acid (DGA). DGA is a major and most toxic metabolite of diethylene glycol

(DEG), an industrial solvent that has been implicated in numerous mass poisonings.[1][2] The

hallmark of DEG poisoning is acute renal failure due to proximal tubular necrosis.[1] Research

has demonstrated that DGA is the proximate toxicant responsible for this nephrotoxicity.[1][3]

Therefore, the ability to accurately measure levels of diglycolate compounds is crucial for

toxicological studies, clinical diagnostics, and pharmacokinetic research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Dimethyl diglycolate and its

deuterated analog are presented in Table 1.
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Property Dimethyl Diglycolate Dimethyl Diglycolate-d4

CAS Number 7040-23-5 1107650-54-3[4]

Molecular Formula C6H10O5 C6H6D4O5[4]

Molecular Weight 162.14 g/mol 166.17 g/mol [4]

Appearance Not specified Green Oil[4]

Storage Not specified 2-8°C Refrigerator[4]

Synonyms
Dimethyl 2,2'-oxydiacetate,

Diglycolic acid dimethyl ester

Dimethyl Oxydiacetate-d4,

Dimethyl 2,2'-Oxybisacetate-

d4[4]

Synthesis of Dimethyl Diglycolate-d4
While a specific, detailed protocol for the synthesis of Dimethyl diglycolate-d4 is not readily

available in the public domain, a plausible synthetic route can be devised based on general

methods for the preparation of deuterated esters. A common approach involves the

esterification of the corresponding deuterated carboxylic acid.

Hypothetical Synthesis Workflow
The synthesis can be conceptualized as a two-step process: first, the synthesis of diglycolic

acid-d4, followed by its esterification to yield Dimethyl diglycolate-d4.
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Step 1: Synthesis of Diglycolic Acid-d4

Step 2: Esterification

Diglycolic Anhydride

Diglycolic Acid-d4

D2O
(Deuterium Oxide)

Dimethyl Diglycolate-d4

Methanol (CH3OH)
Acid Catalyst (e.g., H2SO4)

Sample Collection Spiking

Add known amount of
Dimethyl diglycolate-d4 Sample Preparation

e.g., Protein Precipitation,
Liquid-Liquid Extraction LC-MS/MS Analysis Data Processing

Measure peak area ratio of
analyte to internal standard Quantification

Calculate analyte concentration
using a calibration curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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